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Compound of Interest

N-(2-Mercapto-1-oxopropyl)-L-
Compound Name: ]
valine

Cat. No.: B132363

Technical Guide: N-(2-Mercapto-1-oxopropyl)-L-
valine

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the chemical properties of N-(2-
Mercapto-1-oxopropyl)-L-valine.

Chemical Identity and Properties

N-(2-Mercapto-1-oxopropyl)-L-valine is a derivative of the amino acid L-valine.[1] It is
structurally characterized by a 2-mercapto-1-oxopropyl group attached to the amino nitrogen of
L-valine.[1] This compound is also recognized as a valine analog of Tiopronin and has
applications as an antidote for heavy metal poisoning.[2][3]

The fundamental chemical properties of N-(2-Mercapto-1-oxopropyl)-L-valine are
summarized in the table below.
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Property Value

Molecular Formula C8H15NO3S[2][3][4][5]

Molecular Weight 205.27 g/mol [2][3][4][5]
2S)-3-methyl-2-(2-

UPAC Name iuIf)anylprop);noyflamino)butanoic acid[1][2]

CAS Number 1313496-16-0[1][4][5]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of N-(2-Mercapto-
1-oxopropyl)-L-valine would be presented in this section. This would include, but not be
limited to, methodologies for Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) to confirm the
structure and purity of the compound.

(Note: Specific experimental data is not available in the provided context.)

Molecular Structure and Logical Relationships

The structural components of N-(2-Mercapto-1-oxopropyl)-L-valine can be visualized as the
combination of two primary moieties: an L-valine residue and a 2-mercaptopropanoyl group.
The following diagram illustrates this logical relationship.

N-(2-Mercapto-1-oxopropyl)-L-valine

linked by
L-Valine Moiety 2-Mercaptopropanoyl Moiety Amide Bond
Isopropyl Group Carboxylic Acid Group Thiol (Mercapto) Group Propanoyl Group
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Caption: Logical breakdown of N-(2-Mercapto-1-oxopropyl)-L-valine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
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